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Compound of Interest

Compound Name: 5-Bromo-2-chlorophenol

Cat. No.: B068879 Get Quote

Application Notes and Protocols: 5-Bromo-2-
chlorophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of 5-
Bromo-2-chlorophenol in a laboratory setting. The information is compiled to ensure the

safety of personnel and the integrity of research outcomes.

Chemical and Physical Properties
5-Bromo-2-chlorophenol is a halogenated aromatic compound utilized as an intermediate in

the synthesis of pharmaceuticals and other bioactive molecules.[1][2] Its physical and chemical

properties are summarized below.
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Property Value Reference

Molecular Formula C₆H₄BrClO [3]

Molecular Weight 207.45 g/mol [3]

Appearance
White to cream or pale brown

crystals or powder
[2][4]

Melting Point 54.0-60.0°C [4]

Solubility

Moderately soluble in organic

solvents like ethanol,

chloroform, and acetone;

limited solubility in water.

[2]

CAS Number 183802-98-4 [3]

Safety and Hazard Information
5-Bromo-2-chlorophenol is classified as a hazardous substance.[3] Adherence to safety

guidelines is critical.

GHS Hazard Classification:[3]

Acute Toxicity, Oral (Harmful if swallowed)

Acute Toxicity, Dermal (Harmful in contact with skin)

Skin Irritation (Causes skin irritation)

Serious Eye Irritation (Causes serious eye irritation)
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Hazard Statement Precautionary Measures

H302: Harmful if swallowed

Do not eat, drink, or smoke when using this

product. Wash hands thoroughly after handling.

If swallowed, call a poison center or doctor.

Rinse mouth.

H312: Harmful in contact with skin

Wear protective gloves and clothing. If on skin,

wash with plenty of water. Call a poison center

or doctor if you feel unwell.

H315: Causes skin irritation

Wear protective gloves. If skin irritation occurs,

get medical advice. Take off contaminated

clothing and wash it before reuse.

H319: Causes serious eye irritation

Wear eye protection/face protection. If in eyes,

rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice.

Handling and Storage Guidelines
Proper handling and storage are essential to maintain the chemical's stability and prevent

exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid generating dust.[6]

Use personal protective equipment (PPE) as specified in the table below.

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[7]

Keep containers securely sealed when not in use.[6]
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Storage:

Store in a cool, dry, and well-ventilated area.[5][6]

Keep containers tightly closed.[6][7][8]

Store away from incompatible materials and foodstuff containers.[6]

Protect containers from physical damage.[6]

Some suppliers recommend storing under an inert atmosphere like argon.[6]

Parameter Guideline

Storage Temperature Cool, room temperature

Container
Original, tightly sealed container. Lined metal or

plastic pails are suitable.[6]

Incompatibilities Strong oxidizing agents.

Atmosphere
Store in a dry environment. Some sources

suggest storing under argon.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 5-Bromo-2-chlorophenol.

Equipment Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles.[5] A face shield may be appropriate for

larger quantities.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat or other protective clothing.[5]

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is recommended.[6]
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Experimental Protocols
Protocol 1: General Procedure for Weighing and
Preparing a Solution
This protocol outlines the steps for safely weighing 5-Bromo-2-chlorophenol and preparing a

stock solution.

Workflow Diagram:
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Preparation

Weighing

Dissolution

Cleanup & Storage

Don PPE
(Gloves, Goggles, Lab Coat)

Set up work area in
Chemical Fume Hood

Retrieve 5-Bromo-2-chlorophenol
from storage

Place weigh boat on
analytical balance and tare

Carefully transfer required
amount of solid

Record exact mass

Transfer solid to
appropriate glassware

Add chosen solvent
(e.g., Ethanol, Acetone)

Stir until fully dissolved

Seal solution container
and label appropriately

Dispose of weigh boat in
 solid waste container

Return stock chemical to
proper storage

Clean work area and
remove PPE

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Bromo-2-chlorophenol

Reaction Mixture

Arylboronic Acid Pd Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., K₂CO₃) Solvent (e.g., Toluene/H₂O)

Heating / Stirring

Reaction Conditions

Workup (Extraction)

Post-Reaction

Purification (Chromatography)

Product
(Aryl-substituted 2-chlorophenol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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